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Compound of Interest

Compound Name: Antioxidant agent-14

Cat. No.: B12386699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antioxidant Agent-14 is a novel small-molecule antioxidant with significant therapeutic

potential in mitigating cellular damage induced by oxidative stress. A thorough understanding of

its cellular uptake, distribution, and subcellular localization is paramount for elucidating its

mechanism of action and optimizing its delivery for therapeutic applications. This document

provides a comprehensive technical overview of the methodologies used to characterize the

cellular pharmacokinetics of Antioxidant Agent-14, presenting key quantitative data and

detailed experimental protocols.

Physicochemical Properties of Antioxidant Agent-14
The cellular transport and distribution of Antioxidant Agent-14 are largely governed by its

physicochemical properties.
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Property Value
Implication for Cellular
Uptake

Molecular Weight 320.4 g/mol
Small size facilitates passive

diffusion across membranes.

LogP (o/w) 2.8

Moderate lipophilicity allows for

efficient membrane

permeation.

pKa 8.2

Cationic nature at

physiological pH may promote

accumulation in organelles

with a negative membrane

potential, such as

mitochondria.

Aqueous Solubility 0.15 mg/mL

Sufficient solubility for

administration in aqueous

vehicles.

Cellular Uptake Kinetics
The cellular uptake of Antioxidant Agent-14 was quantified in HeLa cells over a 24-hour

period.
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Time (hours)
Intracellular Concentration
(µM)

Uptake Efficiency (%)

1 2.5 ± 0.3 12.5

4 8.9 ± 0.7 44.5

8 15.2 ± 1.1 76.0

12 18.8 ± 1.5 94.0

24 19.5 ± 1.3 97.5

Data are presented as mean ±

standard deviation for n=3

independent experiments.

Initial extracellular

concentration was 20 µM.

Subcellular Localization
The subcellular distribution of Antioxidant Agent-14 was determined following cell

fractionation and analysis by high-performance liquid chromatography (HPLC).
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Subcellular Fraction
Concentration of
Antioxidant Agent-14
(pmol/mg protein)

Percentage of Total
Intracellular Agent (%)

Cytosol 150.3 ± 12.1 25.8

Mitochondria 385.2 ± 25.8 66.1

Nucleus 30.1 ± 4.5 5.2

Microsomes 17.4 ± 2.9 2.9

Data are presented as mean ±

standard deviation for n=3

independent experiments

following 8 hours of incubation

with 20 µM Antioxidant Agent-

14.

Visualizing Cellular Uptake and Localization
The following diagrams illustrate the proposed mechanisms and workflows for studying

Antioxidant Agent-14.
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Caption: Proposed mechanism of cellular uptake and mitochondrial accumulation of

Antioxidant Agent-14.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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